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Compound of Interest

Compound Name: Aplasmomycin

Cat. No.: B1261144 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and solvent compatibility data for

aplasmomycin, a boron-containing macrodiolide antibiotic. The information is intended to

guide researchers in the effective preparation of aplasmomycin solutions for both in vitro and

in vivo studies.

Physicochemical Properties and Storage
Aplasmomycin is a lipophilic molecule that is practically insoluble in water. Proper storage is

crucial to maintain its stability and activity.

Property Value Reference

Molecular Formula C₄₀H₆₀BNaO₁₄ [1]

Molecular Weight 798.7 g/mol [1]

Appearance Colorless needles

Storage (Solid) -20°C

Stability (Solid) ≥ 4 years at -20°C
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Solvent Compatibility and Solubility
Due to its lipophilic nature, aplasmomycin requires organic solvents for dissolution. It is crucial

to select a solvent that is compatible with the intended experimental system.

Solvent Solubility Notes Reference

Dimethyl Sulfoxide

(DMSO)

50 mg/mL (106.75

mM)

Ultrasonic treatment

may be required for

complete dissolution.

[2]

Chloroform (CDCl₃) Soluble
Used for NMR

analysis.

Water Practically Insoluble

Ethanol Data not available

Methanol Data not available

Experimental Protocols
Preparation of a High-Concentration Stock Solution for
In Vitro Use
This protocol describes the preparation of a 50 mg/mL stock solution in DMSO, which can be

further diluted in cell culture media for various in vitro assays.

Materials:

Aplasmomycin (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene tubes

Vortex mixer

Ultrasonic bath
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Sterile syringe filter (0.22 µm), compatible with DMSO

Procedure:

Aseptically weigh the desired amount of aplasmomycin powder and transfer it to a sterile

conical tube.

Add the appropriate volume of anhydrous DMSO to achieve a final concentration of 50

mg/mL.

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

If the solid is not completely dissolved, place the tube in an ultrasonic bath and sonicate for

5-10 minutes, or until the solution becomes clear.[2]

(Optional but recommended for cell culture) Sterilize the stock solution by passing it through

a 0.22 µm DMSO-compatible syringe filter into a new sterile tube.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C, protected from light.
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Protocol for In Vitro Stock Solution Preparation

Preparation

Sterilization & Storage

1. Weigh Aplasmomycin

2. Add Anhydrous DMSO

3. Vortex Vigorously

4. Sonicate if Necessary

5. Filter Sterilize (0.22 µm)

6. Aliquot into Single-Use Tubes

7. Store at -20°C
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Figure 1. Workflow for preparing a concentrated aplasmomycin stock solution for in vitro

applications.

Preparation of a Formulation for In Vivo Administration
This protocol details the preparation of a vehicle formulation suitable for administering

aplasmomycin in animal models. The final concentration of aplasmomycin in this formulation

is ≥ 2.5 mg/mL.[2]

Materials:

Aplasmomycin stock solution in DMSO (e.g., 25 mg/mL)

Polyethylene glycol 300 (PEG300)

Tween-80

Sterile saline (0.9% NaCl)

Sterile tubes

Procedure:

Prepare a stock solution of aplasmomycin in DMSO (e.g., 25 mg/mL) as described in the in

vitro protocol.

To prepare the final formulation, add the components sequentially in the following ratios:

10% DMSO (containing aplasmomycin), 40% PEG300, 5% Tween-80, and 45% sterile

saline.[2]

Example for 1 mL of final formulation: a. Start with 100 µL of a 25 mg/mL aplasmomycin
stock in DMSO. b. Add 400 µL of PEG300 and mix thoroughly. c. Add 50 µL of Tween-80 and

mix until the solution is homogeneous. d. Add 450 µL of sterile saline to bring the total

volume to 1 mL. Mix well. The final solution should be clear.[2][3]

Use the formulation immediately or store it appropriately based on the specific experimental

requirements.
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Protocol for In Vivo Formulation

Sequential Addition of Solvents

Final Product

Start with Aplasmomycin in DMSO (10%)

Add PEG300 (40%) and Mix

Add Tween-80 (5%) and Mix

Add Saline (45%) and Mix

Clear Solution (≥ 2.5 mg/mL Aplasmomycin)

Click to download full resolution via product page

Figure 2. Step-by-step process for preparing an in vivo formulation of aplasmomycin.

Signaling Pathways and Logical Relationships
The provided protocols are based on the physicochemical properties of aplasmomycin,

particularly its lipophilicity. The choice of solvent is critical and follows a logical progression

from a high-concentration organic stock to a biocompatible formulation for biological

experiments.
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Solvent Compatibility Logic
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Figure 3. Logical relationships of aplasmomycin's solvent compatibility for experimental

applications.

Disclaimer: These protocols are intended as a guide. Researchers should always perform their

own validation and optimization experiments. Standard laboratory safety precautions should be

followed when handling aplasmomycin and the specified solvents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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